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Compound of Interest

Compound Name: 2-Chloro-5-nitroaniline

Cat. No.: B146338

Essential Safety and Handling Guide for 2-Chloro-5-
nitroaniline

This guide provides immediate, essential safety protocols, personal protective equipment
(PPE) requirements, and operational and disposal plans for handling 2-Chloro-5-nitroaniline.
It is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Chemical and Physical Properties

Property Value Source
Appearance Solid [1]
Color Brown [1]
Melting Point/Freezing Point 133°C (lit.) [1]
Boiling Point 110°C (lit.) [1]
Molecular Formula C6H5CIN202 [2]

Hazard Identification and Classification

2-Chloro-5-nitroaniline is classified as a hazardous substance with the following primary
hazards[2][3][4]:
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o Acute Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.

o Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure.

e Environmental Hazard: Toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) Requirements

Proper selection and use of PPE are critical to minimize exposure risks. The following table

summarizes the required PPE for handling 2-Chloro-5-nitroaniline.

PPE Category Specification Standards/References
) Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)[3]
Eye and Face Protection o i
with side-shields. [5]1[6]

Skin Protection

- Fire/flame resistant and ]
General laboratory practice[3]

[5]16]

impervious clothing.-

Chemical-resistant gloves.

Respiratory Protection

- For routine handling in a well-
ventilated area or fume hood:
A NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[5] NIOSH, MSHA, EN 149
[6]- In case of inadequate
ventilation or for spill cleanup:
A full-face respirator.[3]- For
firefighting: A self-contained
breathing apparatus (SCBA) is
mandatory.[5]

Operational Plan: Safe Handling and Storage
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Adherence to the following procedural steps is mandatory when working with 2-Chloro-5-

nitroaniline.

Engineering Controls and Preparation

Ventilation: Always handle 2-Chloro-5-nitroaniline in a well-ventilated area, preferably
within a chemical fume hood|[3][6].

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order[7].

Work Area: Cordon off the work area and ensure all necessary PPE is worn correctly before
handling the chemical.

Handling Procedures

Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust[2].
Do not get it in the eyes, on skin, or on clothing[5].

Prevent Dust Formation: Minimize dust generation and accumulation[5][6]. Use dry clean-up
procedures and avoid generating dust during spill cleanup[2].

Personal Hygiene: Do not eat, drink, or smoke in the handling area[2][3]. Wash hands
thoroughly with soap and water after handling[2].

Contaminated Clothing: Remove contaminated clothing immediately and wash it before
reuse[2][3]. Work clothes should be laundered separately[2].

Storage

Container: Keep the container tightly sealed in its original packaging[2][3][4].
Location: Store in a cool, dry, and well-ventilated area[2][3][4].

Incompatible Materials: Store away from strong oxidizing agents, strong acids, strong bases,
acid anhydrides, and acid chlorides[3][5].

Security: Store in a locked-up area[2][3].
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Disposal Plan

Waste containing 2-Chloro-5-nitroaniline must be treated as hazardous waste.

o Waste Collection: Collect all waste material (including contaminated PPE, absorbent
materials, and empty containers) in designated, clearly labeled, and sealed hazardous waste
containers[2]. Do not mix this waste with other waste streams|[8].

o Container Labeling: Label the waste container with "Hazardous Waste" and the full chemical
name: "2-Chloro-5-nitroaniline”.

o Disposal: Dispose of the contents and container to an authorized hazardous or special waste
collection point in accordance with local, state, and federal regulations[2][3]. Chemical waste
generators must determine whether a discarded chemical is classified as a hazardous
waste[8].

Visual Safety Guides
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Caption: Workflow for the safe handling of 2-Chloro-5-nitroaniline.
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Caption: Relationship between hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146338#personal-protective-equipment-for-handling-
2-chloro-5-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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